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Compound of Interest

Compound Name: Bacillibactin

Cat. No.: B15602260 Get Quote

Disclaimer: As of the last update, a comprehensive, official Safety Data Sheet (SDS) for

purified Bacillibactin has not been found. The following guidance is based on available

research, general laboratory safety protocols for handling microbial secondary metabolites, and

data on analogous compounds. It is imperative that all laboratory personnel conduct a thorough

risk assessment before beginning any work with this substance.

Bacillibactin, a catechol-based siderophore produced by various Bacillus species, is a subject

of growing interest in research and drug development.[1] While its full toxicological profile is not

yet established, preliminary studies on its analogues suggest potential cytotoxic activity.[2][3]

Therefore, cautious handling is paramount. This guide provides essential safety and logistical

information for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
Given the potential for cytotoxic effects and the lack of comprehensive hazard data, a

conservative approach to PPE is recommended.

Standard Laboratory Attire:

Safety Glasses: Must be worn at all times.

Laboratory Coat: Fully buttoned.

Closed-toe Shoes: Required for entry into the laboratory.
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Specific PPE for Handling Bacillibactin:

Gloves: Nitrile gloves are required. Double-gloving is recommended, especially when

handling stock solutions or powdered forms.

Eye Protection: Chemical splash goggles should be worn when there is a risk of splashing. A

face shield should be used in addition to goggles when handling larger quantities or if there

is a significant splash risk.

Respiratory Protection: When handling powdered Bacillibactin or if there is a potential for

aerosol generation, a NIOSH-approved respirator (e.g., N95 or higher) should be worn. All

work with powders should be conducted within a certified chemical fume hood or a ventilated

balance enclosure to minimize inhalation exposure.[4]

Operational Plan: Safe Handling Procedures
1. Designated Work Area:

All work with Bacillibactin, particularly in its pure or concentrated forms, should be

conducted in a designated area within the laboratory.[4]

This area should be clearly marked with appropriate hazard signage.

Access to this area should be restricted to authorized personnel who have received specific

training on the potential hazards and handling procedures for Bacillibactin.

2. Engineering Controls:

Chemical Fume Hood: All procedures that may generate aerosols or involve the handling of

powdered Bacillibactin must be performed in a certified chemical fume hood.[5]

Ventilated Enclosures: For weighing powdered Bacillibactin, a ventilated balance enclosure

is recommended to contain any dust.[4]

3. Experimental Protocols:

Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store Bacillibactin at -20°C in a tightly sealed container, as recommended by suppliers.

[6]

The storage location should be clearly labeled.

Preparation of Solutions:

Handle the powdered form within a chemical fume hood or ventilated enclosure.[4]

Use a spatula to handle the powder and avoid creating dust.

Bacillibactin is soluble in solvents such as ethanol, methanol, DMF, or DMSO.[7]

Prepare solutions in a chemical fume hood.

Handling Solutions:

Always wear appropriate PPE, including double gloves and eye protection.

Use mechanical pipetting aids; never pipette by mouth.

Work over a disposable, absorbent bench liner to contain any potential spills.[5]

Disposal Plan
1. Waste Segregation:

All materials that come into direct contact with Bacillibactin should be considered

hazardous waste. This includes:

Contaminated PPE (gloves, disposable lab coats)

Pipette tips, tubes, and other disposables

Spill cleanup materials

Excess or unwanted Bacillibactin solutions and powder
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2. Waste Collection:

Solid Waste: Collect all contaminated solid waste in a designated, labeled hazardous waste

container.

Liquid Waste: Collect all liquid waste containing Bacillibactin in a labeled, leak-proof

hazardous waste container. Do not pour Bacillibactin waste down the drain.

Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated

sharps container.

3. Final Disposal:

All hazardous waste must be disposed of through the institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.

Data Presentation
Property Data Reference

CAS Number 95536-41-7 [6]

Molecular Formula C₃₉H₄₂N₆O₁₈ [1]

Molecular Weight 882.78 g/mol [1]

Storage Temperature -20°C [6]

Solubility
Soluble in ethanol, methanol,

DMF, DMSO
[7]

Biological Activity
Siderophore, potential

cytotoxicity
[1][2][3]

Experimental Workflow and Safety Diagram
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Caption: Workflow for the safe handling of Bacillibactin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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